Cas no 876477-17-7 (2-2-(4-bromophenyl)ethyloxirane)

• Product Name: 2-2-(4-bromophenyl)ethyloxirane
• CAS No: 876477-17-7
• MF: C₁₀H₁₁BrO
• MW: 227.097742319107
• CID: 6007132
• PubChem ID: 53632011
• Update Time: 2025-06-10

2-2-(4-bromophenyl)ethyloxirane Chemical and Physical Properties

Names and Identifiers

• Oxirane, 2-[2-(4-bromophenyl)ethyl]-
• 2-2-(4-bromophenyl)ethyloxirane
• 876477-17-7
• AKOS026730900
• (.+-.)-4-(4-Bromophenyl)-1,2-epoxybutane
• SCHEMBL411370
• (+/-)-4-(4-Bromophenyl)-1,2-epoxybutane
• IKUBVXDENXPRFO-UHFFFAOYSA-N
• EN300-1240825
• A1-15843
• 2-[2-(4-bromophenyl)ethyl]oxirane

• Inchi： 1S/C10H11BrO/c11-9-4-1-8(2-5-9)3-6-10-7-12-10/h1-2,4-5,10H,3,6-7H2
• InChI Key： IKUBVXDENXPRFO-UHFFFAOYSA-N
• SMILES： O1CC1CCC1=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 225.99933g/mol
• Monoisotopic Mass: 225.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• Density: 1.430±0.06 g/cm3(Predicted)
• Boiling Point: 288.9±13.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 2-2-(4-bromophenyl)ethyloxirane

Exploring 2-2-(4-bromophenyl)ethyloxirane (CAS No. 876477-17-7): Properties, Applications, and Innovations

The chemical compound 2-2-(4-bromophenyl)ethyloxirane (CAS No. 876477-17-7) is a specialized epoxide derivative with significant relevance in organic synthesis and pharmaceutical research. Characterized by its bromophenyl and oxirane functional groups, this compound has garnered attention for its unique reactivity and potential applications in drug discovery and material science. In this article, we delve into its molecular structure, synthesis methods, and emerging uses, while addressing common queries from researchers and industry professionals.

One of the most frequently searched questions about 2-2-(4-bromophenyl)ethyloxirane revolves around its synthetic pathways. The compound is typically synthesized via the epoxidation of corresponding alkenes, often employing oxidizing agents like meta-chloroperoxybenzoic acid (mCPBA). Researchers are particularly interested in optimizing these methods to improve yield and purity, as highlighted in recent publications. Additionally, its stereochemistry plays a critical role in determining its reactivity, making it a subject of advanced asymmetric synthesis studies.

From an application standpoint, 2-2-(4-bromophenyl)ethyloxirane serves as a versatile building block in medicinal chemistry. Its bromine substituent offers a handle for further functionalization through cross-coupling reactions, such as Suzuki or Heck reactions, which are pivotal in creating complex biologically active molecules. Recent trends show a surge in interest for its use in developing kinase inhibitors and antiviral agents, aligning with global demand for novel therapeutics.

Another hot topic is the compound’s role in green chemistry. With sustainability becoming a priority, researchers are exploring catalytic epoxidation methods to minimize waste and energy consumption. Innovations like enzyme-mediated synthesis or recyclable catalysts are gaining traction, positioning 876477-17-7 as a case study for eco-friendly chemical production.

Safety and handling of 2-2-(4-bromophenyl)ethyloxirane are also common concerns. While not classified as hazardous under standard conditions, proper storage in anhydrous environments and avoidance of strong oxidizers are recommended. Analytical techniques like HPLC and NMR are essential for quality control, ensuring compliance with industry standards.

In summary, 2-2-(4-bromophenyl)ethyloxirane (CAS No. 876477-17-7) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug development to sustainable synthesis—make it a compound worth watching in both academic and industrial settings. As research progresses, we anticipate breakthroughs that will further expand its utility and accessibility.